4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid

• IUPAC Name: 4-[(1-methylimidazol-2-yl)methyl]piperazine-2-carboxylic acid
• InChI: InChI=1S/C10H16N4O2/c1-13-4-2-12-9(13)7-14-5-3-11-8(6-14)10(15)16/h2,4,8,11H,3,5-7H2,1H3,(H,15,16)
• InChI Key: UWWHSPQRBQSJKD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN2CCNC(C2)C(=O)O
• Molecular Formula: C10H16N4O2
• Molecular Weight: 224.26 g/mol

Description

4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid, also known as MIPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. MIPC is a piperazine derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid is not fully understood, but it is believed to act as a modulator of various neurotransmitter receptors, including the GABA-A receptor and the NMDA receptor. 4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. 4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid has also been shown to modulate the activity of various neurotransmitter receptors, which may contribute to its anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid in laboratory experiments is its relatively low toxicity and high solubility in water, which makes it easy to administer to test subjects. Another advantage is its ability to modulate the activity of various neurotransmitter receptors, which makes it a useful tool for studying the effects of these receptors on behavior and physiology. One limitation of using 4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid in laboratory experiments is its relatively short half-life, which may limit its effectiveness in long-term studies.

Future Directions

There are several potential future directions for research on 4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is its use as an anxiolytic or sedative agent in clinical settings. Additionally, further research is needed to fully understand the mechanism of action of 4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid and its effects on various neurotransmitter receptors.

Synthesis Methods

4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid can be synthesized through a multistep process involving the reaction of 1-methyl-2-nitroimidazole with ethylene diamine, followed by the reduction of the nitro group and the subsequent reaction with 2-bromoacetic acid. The final product is obtained through the hydrolysis of the ester group.

Scientific Research Applications

4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. In one study, 4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid was shown to have an inhibitory effect on the growth of human colon cancer cells. Another study found that 4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine-2-carboxylic acid can modulate the activity of the GABA-A receptor, which is involved in the regulation of anxiety and sleep.